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Compound of Interest

Compound Name:
4,6-Dichloro-3-methyl-1H-

pyrazolo[4,3-c]pyridine

CAS No.: 120422-90-4

Cat. No.: B180328

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction The pyrazolo[4,3-c]pyridine scaffold is a privileged heterocyclic structure in

medicinal chemistry, recognized for its similarity to natural purines. This structural mimicry

allows it to act as an antagonist in various biological processes, making it an attractive core for

designing novel therapeutic agents.[1][2] In the field of oncology, derivatives of this scaffold

have demonstrated potential by targeting key pathways involved in cancer cell proliferation and

survival. This document outlines the current state of development, key biological data, and

experimental protocols relevant to the investigation of pyrazolo[4,3-c]pyridine derivatives as

anticancer agents.

Targeted Signaling Pathways
Pyrazolo[4,3-c]pyridine derivatives have been investigated as inhibitors of several key protein

kinases implicated in cancer progression. One of the prominent targets is the c-Met receptor

tyrosine kinase. Dysregulation of the c-Met signaling pathway is linked to tumor growth,
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invasion, and metastasis. Inhibiting this pathway can block downstream cascades such as the

PI3K/AKT and RAS/MAPK pathways, which are crucial for cell survival and proliferation.[1]
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Caption: c-Met signaling pathway and the inhibitory action of pyrazolo[4,3-c]pyridine agents.

Quantitative Data Summary: In Vitro
Antiproliferative Activity
Several studies have evaluated the cytotoxic effects of novel pyrazolo[4,3-c]pyridine derivatives

against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a

key metric for quantifying the potency of these compounds.
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Compound
Class

Target Cell
Line

IC₅₀ (µg/mL)
Reference
Compound

Reference
IC₅₀ (µg/mL)

Source

Pyrazolo[4,3-

c]pyridine

Derivative

(Compound

41)

MCF-7

(Breast)
1.937 Doxorubicin 4.162 [3]

Pyrazolo[4,3-

c]pyridine

Derivative

(Compound

41)

HepG2

(Liver)
3.695 Doxorubicin 3.832 [3]

Pyrazolo[4,3-

c]pyridine

Derivative

(Compound

42)

HCT-116

(Colon)
2.914 Doxorubicin 3.676 [3]

4,5,6,7-

tetrahydro-

1H-

pyrazolo[4,3-

c]pyridine

c-Met Kinase

(Data in

original

paper)

- - [1]

Experimental Protocols
A systematic approach is required for the synthesis and evaluation of novel pyrazolo[4,3-

c]pyridine derivatives. The general workflow involves scaffold synthesis, functionalization, and

subsequent biological evaluation.
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Caption: General workflow for the development of pyrazolo[4,3-c]pyridine anticancer agents.

Protocol 1: General Synthesis of the Pyrazolo[4,3-
c]pyridine Core
The synthesis of the pyrazolo[4,3-c]pyridine core can be achieved through multi-step reactions,

often involving the condensation of aminopyrazoles with activated carbonyl compounds.[4]

Vectorial functionalization allows for the systematic exploration of chemical space at different

positions of the scaffold to optimize biological activity.[5]

Materials:

Substituted aminopyrazole precursors
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Dicarbonyl compounds or their equivalents

Appropriate solvents (e.g., Ethanol, Acetic Acid)

Catalysts (as required, e.g., acid or base)

Procedure:

Condensation: React the selected aminopyrazole precursor with a suitable dicarbonyl

compound in a solvent like ethanol or acetic acid.

Cyclization: Heat the reaction mixture under reflux for several hours (typically 8-24h) to

facilitate intramolecular cyclization, forming the bicyclic pyrazolopyridine ring system.

Work-up: After cooling, the reaction mixture is poured into ice water. The resulting precipitate

is filtered, washed with cold water, and dried.

Purification: The crude product is purified using column chromatography (e.g., silica gel with

a hexane/ethyl acetate gradient) or recrystallization to yield the pure pyrazolo[4,3-c]pyridine

scaffold.

Functionalization: The core scaffold can be further modified. For instance, halogenated

positions can be used for palladium-catalyzed cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig amination) to introduce diverse substituents.[5]

Protocol 2: In Vitro Cell Viability (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell metabolic activity and, by extension, cell viability and cytotoxicity of

potential anticancer compounds.[6]

Materials:

Human cancer cell lines (e.g., MCF-7, HCT-116)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Pyrazolo[4,3-c]pyridine compounds dissolved in DMSO
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MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

96-well plates, multichannel pipette, microplate reader

Procedure:

Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well

and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

Compound Treatment: Prepare serial dilutions of the pyrazolo[4,3-c]pyridine compounds

(e.g., from 0.01 to 100 µM) in the cell culture medium. Replace the existing medium with the

medium containing the test compounds. Include a vehicle control (DMSO) and a positive

control (e.g., Doxorubicin).

Incubation: Incubate the treated cells for 48-72 hours at 37°C.

MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for another 3-4 hours.

During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

Solubilization: Carefully remove the medium and add 100-150 µL of solubilization buffer to

each well to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance of each well at a wavelength of

approximately 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

viability against the compound concentration and determine the IC₅₀ value using non-linear

regression analysis.

Structure-Activity Relationship (SAR)
SAR studies are crucial for optimizing the anticancer efficacy and selectivity of the

pyrazolo[4,3-c]pyridine scaffold.[1] Modifications at different positions of the heterocyclic ring

system can significantly impact the compound's interaction with its biological target and its

pharmacokinetic properties.
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Caption: Key positions on the pyrazolo[4,3-c]pyridine scaffold for SAR studies.

Key Considerations for SAR:

N1 and N2 Positions: Substitutions at the nitrogen atoms of the pyrazole ring can influence

the compound's orientation within the ATP-binding pocket of kinases and affect its ADME

properties.

C3 Position: Modifications at this position are often directed towards the solvent-exposed

region of the target kinase, providing an opportunity to improve potency and selectivity.

Pyridine Ring Substituents: Functionalization of the pyridine moiety can enhance binding

affinity and modulate physical properties such as solubility and cell permeability.

Conclusion The pyrazolo[4,3-c]pyridine scaffold represents a promising platform for the

discovery of novel anticancer agents. Its ability to mimic purines allows for effective targeting of

ATP-dependent enzymes like protein kinases. The data presented here highlight the potential

of these compounds to inhibit cancer cell growth at low micromolar concentrations. The

provided protocols for synthesis and in vitro evaluation offer a framework for researchers to

systematically explore this chemical space, optimize lead compounds through SAR studies,

and develop next-generation targeted cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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